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Compound of Interest

Compound Name:
Demethylagrimonolide 6-O-

glucoside

Cat. No.: B14762567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Demethylagrimonolide 6-O-glucoside, a natural product with the chemical formula

C23H26O10, remains a compound of significant interest yet limited documented research.

Despite its availability from specialized chemical suppliers, a comprehensive public-domain

repository of its physicochemical properties, biological activities, and associated experimental

protocols is notably absent. This guide serves to consolidate the known information and

highlight the current knowledge gaps, providing a foundational resource for researchers

initiating studies on this molecule.

Physicochemical Properties: A Summary of Known
Data
Quantitative data regarding the physicochemical properties of Demethylagrimonolide 6-O-
glucoside is sparse. The fundamental molecular details have been established and are

presented below. However, critical experimental parameters such as melting point and solubility

in common laboratory solvents have not been publicly reported, necessitating empirical

determination by researchers.
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Property Value Source

CAS Number 1257408-55-1 Commercial Suppliers

Molecular Formula C23H26O10 Ambeed, MedChemExpress

Molecular Weight 462.45 g/mol Ambeed, MedChemExpress

Purity (typical) ≥97.0% (HPLC) Commercial Suppliers

Note: The lack of comprehensive spectral data (¹H NMR, ¹³C NMR, IR, UV-Vis) in publicly

accessible databases presents a significant challenge for unambiguous identification and

characterization. Researchers will need to perform these analyses independently.

Biological Activity and Signaling Pathways: An
Uncharted Territory
To date, there are no specific studies detailing the biological activities or elucidating the

mechanism of action of Demethylagrimonolide 6-O-glucoside in the public domain. While

many glycosylated natural products exhibit a wide range of pharmacological effects, including

antioxidant, anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective activities, the

specific profile of this compound remains to be investigated.

Given the absence of experimental data on its biological targets and signaling pathway

modulation, no diagrams can be generated at this time. Future research should focus on

screening Demethylagrimonolide 6-O-glucoside in various in vitro and in vivo models to

uncover its potential therapeutic applications.

Experimental Protocols: A Call for Method
Development
The absence of published research on Demethylagrimonolide 6-O-glucoside extends to a

lack of specific experimental protocols for its isolation, purification, and biological evaluation.

Researchers will need to adapt general methodologies used for other natural product

glycosides.
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General Workflow for Future Investigation
For scientists embarking on the study of this compound, a logical experimental workflow would

be as follows:

Caption: Proposed experimental workflow for the characterization of Demethylagrimonolide
6-O-glucoside.

Conclusion and Future Directions
Demethylagrimonolide 6-O-glucoside represents a frontier in natural product research. While

its basic molecular identity is known, its physicochemical properties and biological functions are

yet to be defined. This technical guide underscores the significant opportunities for novel

discoveries related to this compound. The immediate priorities for the scientific community

should be the full physicochemical characterization and broad biological screening of

Demethylagrimonolide 6-O-glucoside to unlock its potential as a therapeutic agent or

research tool. The publication of such fundamental data will be invaluable for the advancement

of natural product science and drug discovery.

To cite this document: BenchChem. [Demethylagrimonolide 6-O-glucoside: A Technical
Overview of an Elusive Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14762567#physicochemical-properties-of-
demethylagrimonolide-6-o-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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